Cas no 10504-35-5 (D-Ascorbic acid)

D-Ascorbic acid Properties

Names and Identifiers

• D-Ascorbic acid
• (2S)-2-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxy-2H-furan-5-one
• Xyloascorbic acid, D-
• (5S)-5-[(1R)-1,2-dihydroxyethyl]-3,4-dihydroxyfuran-2(5H)-one (non-preferred name)
• D-Ascorbic acid (7CI, 8CI, 9CI)
• D-Lyxoascorbic acid
• D-threo-Hex-2-enonic acid, γ-lactone
• D-Xyloascorbic acid
• (4S,5R)-2,3,4,5,6-Pentahydroxy-2-hexenoic acid 1,4-lactone
• (S)-5-[(R)-1,2-Dihydroxyethyl]-3,4-dihydroxyfuran-2(5H)-one
• +Expand

• InChIKey： CIWBSHSKHKDKBQ-MVHIGOERSA-N
• Inchi： InChI=1S/C6H8O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-10H,1H2/t2-,5+/m1/s1
• SMILES： OC1=C(O)C(=O)O[C@@]1([H])[C@@H](CO)O

Computed Properties

• Exact Mass: 176.032088
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 176.032088
• Heavy Atom Count: 12
• Complexity: 232
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _1.8
• Topological Polar Surface Area: 107

Experimental Properties

• Refractive Index: 1.711
• Boiling Point: 552.672°C at 760 mmHg
• Melting Point: 168.5 °C
• Flash Point: 238.199°C
• Density: 1.954

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters